Cas no 59023-02-8 ((6-Bromonaphthalen-1-yl)methanol)

• Product Name: (6-Bromonaphthalen-1-yl)methanol
• CAS No: 59023-02-8
• MF: C₁₁H₉BrO
• MW: 237.092562437057
• CID: 4936279
• Update Time: 2025-06-12

(6-Bromonaphthalen-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-bromonaphthalen-1-yl)methanol
• 6-Bromonaphthalene-1-methanol
• 2-Bromo-5-(hydroxymethyl)-naphthalene
• (6-Bromonaphthalen-1-yl)methanol

• Inchi： 1S/C11H9BrO/c12-10-4-5-11-8(6-10)2-1-3-9(11)7-13/h1-6,13H,7H2
• InChI Key： KPOFUVXADIRQLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC=CC=2CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (6-Bromonaphthalen-1-yl)methanol

Introduction to (6-Bromonaphthalen-1-yl)methanol (CAS No. 59023-02-8)

(6-Bromonaphthalen-1-yl)methanol, with the CAS number 59023-02-8, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound, characterized by its brominated naphthalene core and hydroxymethyl substituent, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable building block for developing novel therapeutic agents and materials.

The chemical structure of (6-Bromonaphthalen-1-yl)methanol consists of a naphthalene ring system substituted with a bromine atom at the 6-position and a hydroxymethyl group at the 1-position. This configuration imparts distinct reactivity and functionalization possibilities, making it a preferred choice for synthetic chemists. The presence of the bromine atom allows for further modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, (6-Bromonaphthalen-1-yl)methanol has been extensively studied for its potential applications in drug discovery. Its scaffold is reminiscent of several known pharmacophores, suggesting its utility in developing compounds with therapeutic efficacy. For instance, researchers have explored its derivatives as intermediates in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The hydroxymethyl group provides a site for further functionalization, enabling the creation of diverse analogs with tailored biological activities.

One notable area where (6-Bromonaphthalen-1-yl)methanol has shown promise is in the development of photodynamic therapy agents. The naphthalene core can be designed to absorb specific wavelengths of light, while the bromine atom facilitates further modifications to enhance photosensitizer properties. Recent studies have demonstrated that derivatives of this compound exhibit excellent phototoxicity against cancer cells, making them promising candidates for clinical trials.

The compound's reactivity also makes it valuable in materials science. Researchers have utilized (6-Bromonaphthalen-1-yl)methanol to synthesize organic semiconductors and light-emitting diodes (OLEDs). The bromine substituent allows for polymerization and cross-linking reactions, leading to materials with desirable electronic properties. These advancements highlight the compound's versatility beyond pharmaceutical applications.

Moreover, (6-Bromonaphthalen-1-yl)methanol has been employed in the synthesis of complex natural products. Its structural motif is found in several bioactive molecules isolated from plants and microorganisms, suggesting that it could serve as a key intermediate in their total synthesis. This approach not only provides access to structurally unique compounds but also aids in understanding their biological roles.

The synthesis of (6-Bromonaphthalen-1-yl)methanol typically involves bromination and reduction steps starting from commercially available naphthalene derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. These methods often incorporate green chemistry principles, minimizing waste and hazardous byproducts.

In conclusion, (6-Bromonaphthalen-1-yl)methanol (CAS No. 59023-02-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone in modern chemical innovation.